N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamide

• IUPAC Name: N-(8-methoxy-2,3-dimethylquinoxalin-5-yl)acetamide
• InChI: InChI=1S/C13H15N3O2/c1-7-8(2)15-13-11(18-4)6-5-10(12(13)14-7)16-9(3)17/h5-6H,1-4H3,(H,16,17)
• InChI Key: XYKFBBAZGDCEIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2N=C1C)OC)NC(=O)C
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamide, also known as meclofenoxate, is a nootropic drug that has been widely studied for its potential cognitive-enhancing effects. It was first synthesized in the 1960s and has since been used in scientific research to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee is not fully understood, but it is believed to work by increasing the availability of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in many cognitive processes, including memory and learning.
Biochemical and Physiological Effects:
Meclofenoxate has been shown to increase the levels of acetylcholine in the brain, which may improve cognitive function. It has also been shown to increase the activity of certain enzymes that are involved in energy production in the brain. Additionally, N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee has been shown to have antioxidant properties, which may help protect the brain from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee in lab experiments is that it has been well-studied and its effects are relatively well-understood. Additionally, it has been shown to be safe and well-tolerated in humans. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret some of the results of experiments.

Future Directions

There are many potential future directions for research on N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee. One area of interest is its potential therapeutic applications, particularly for cognitive disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations. Finally, there may be potential for the development of new and more effective cognitive-enhancing drugs based on the structure and properties of N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee.

Synthesis Methods

Meclofenoxate can be synthesized through a multistep process starting with the reaction of 2,3-dimethylquinoxaline with chloroacetyl chloride to form 8-chloro-2,3-dimethylquinoxaline. This intermediate is then reacted with sodium methoxide and acetic anhydride to produce N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee.

Scientific Research Applications

Meclofenoxate has been used in scientific research to investigate its potential cognitive-enhancing effects. Studies have shown that N-(8-methoxy-2,3-dimethyl-5-quinoxalinyl)acetamidee may improve memory and learning in both animals and humans. It has also been studied for its potential neuroprotective effects and its ability to improve brain function in elderly individuals.